Cas no 223127-23-9 (6-(4-Methoxyphenyl)nicotinic acid)

• Product Name: 6-(4-Methoxyphenyl)nicotinic acid
• CAS No: 223127-23-9
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD06410402
• CID: 244481
• PubChem ID: 18625933
• Update Time: 2025-11-02

6-(4-Methoxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-Methoxyphenyl)nicotinic acid
• 3-Pyridinecarboxylicacid, 6-(4-methoxyphenyl)-
• 6-(4-methoxyphenyl)-3-Pyridinecarboxylic acid
• 6-(4-METHOXYPHENYL)-NICOTINIC ACID
• 223127-23-9
• SY015205
• EN300-1628080
• FT-0761926
• TS-03266
• AB24369
• DTXSID70595251
• 6-(4-METHOXYPHENYL)PYRIDINE-3-CARBOXYLIC ACID
• 6-(4-Methoxyphenyl)nicotinicacid
• AKOS016013770
• AC7644
• SCHEMBL4228868
• A878611
• YIA12723
• 6-(4-Methoxy-phenyl)-nicotinic acid
• MFCD06410402
• CS-0302770
• HTFUPRQBIIZYTE-UHFFFAOYSA-N
• DB-024472

• MDL： MFCD06410402
• Inchi： 1S/C13H11NO3/c1-17-11-5-2-9(3-6-11)12-7-4-10(8-14-12)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： HTFUPRQBIIZYTE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 229.07393
• Monoisotopic Mass: 229.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4A^2
• XLogP3: 2

Experimental Properties

• PSA: 59.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(4-Methoxyphenyl)nicotinic acid

6-(4-Methoxyphenyl)nicotinic Acid: A Promising Compound in Medicinal Chemistry

6-(4-Methoxyphenyl)nicotinic Acid is a novel organic compound with a unique chemical structure that has garnered significant attention in recent years. With the CAS No. 223127-23-9 as its identifier, this nicotinic acid derivative exhibits promising pharmacological properties that make it a valuable candidate for further research and development in the biomedical field. The 4-methoxyphenyl group attached to the nicotinic acid scaffold contributes to its distinct chemical profile, which may influence its biological activity and therapeutic potential.

6-(4-Methoxyphenyl)nicotinic Acid belongs to the class of nicotinic acid derivatives, which are known for their diverse applications in drug discovery and clinical research. The nicotinic acid core structure is a well-established pharmacophore, commonly found in various therapeutic agents targeting neurological, metabolic, and inflammatory pathways. The introduction of the 4-methoxyphenyl substituent to the nicotinic acid scaffold represents a strategic modification that may enhance its bioavailability, selectivity, and mechanism of action. This structural innovation has been the focus of several recent studies aimed at uncovering its potential applications in biomedical research.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationship (SAR) analysis in optimizing the pharmacological properties of nicotinic acid derivatives. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the 4-methoxyphenyl group significantly enhances the antioxidant activity of 6-(4-Methoxyphenyl)nicotinic Acid compared to its parent compound, nicotinic acid. This finding suggests that the methoxy group may play a critical role in modulating the electronic properties of the molecule, thereby influencing its interaction with biological targets.

The chemical structure of 6-(4-Methoxyphenyl)nicotinic Acid consists of a nicotinic acid moiety connected to a 4-methoxyphenyl ring through a carbon-carbon bond. The nicotinic acid core contains a pyridine ring fused to a carboxylic acid group, which is a common feature in many pharmacologically active compounds. The 4-methoxyphenyl substituent introduces additional functional groups that may enhance the molecule's solubility, stability, and <